Cas no 30978-51-9 (Phosphorodithioic acid,S-(3-chloro-2-butenyl) O,O-diisopropyl ester (6CI,7CI,8CI))

• Product Name: Phosphorodithioic acid,S-(3-chloro-2-butenyl) O,O-diisopropyl ester (6CI,7CI,8CI)
• CAS No: 30978-51-9
• MF: C₁₀H₂₀ClO₂PS₂
• MW: 302.821360588074
• CID: 316263
• PubChem ID: 6444953
• Update Time: 2025-04-19

Phosphorodithioic acid,S-(3-chloro-2-butenyl) O,O-diisopropyl ester (6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,S-(3-chloro-2-butenyl) O,O-diisopropyl ester (6CI,7CI,8CI)
• BRN 1819136
• 30978-51-9
• Phosphorodithioic acid, S-(3-chloro-2-butenyl) O,O-diisopropyl ester

• Inchi： 1S/C10H20ClO2PS2/c1-8(2)12-14(15,13-9(3)4)16-7-6-10(5)11/h6,8-9H,7H2,1-5H3/b10-6-
• InChI Key： XTFNCMLKONUQSV-POHAHGRESA-N
• SMILES： Cl/C(/C)=C\CSP(OC(C)C)(OC(C)C)=S

Computed Properties

• Exact Mass: 302.0333
• Monoisotopic Mass: 302.0330869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 18.46